Anti-DCBLD2/ESDN Antibody (FA19-1)

• Molecular Formula: C14H10Cl2N2
• Molecular Weight: 277.1 g/mol
• InChI: InChI=1S/C14H10Cl2N2/c15-13-5-1-3-11(7-13)9-17-18-10-12-4-2-6-14(16)8-12/h1-10H
• InChIKey: XMOVWXSCYLINBJ-UHFFFAOYSA-N

Anti-DCBLD2/ESDN Antibody (FA19-1): A Human Monoclonal CLCP1 Extracellular Domain Blocker for Oncology Research

The Anti-DCBLD2/ESDN Antibody (FA19-1) is a recombinant human monoclonal IgG1‑κ antibody, expressed in Chinese Hamster Ovary (CHO) cells, that specifically recognizes the extracellular domain of human DCBLD2 (also known as CLCP1, ESDN, or CUB/LCCL domain‑containing protein 2) [1]. DCBLD2 is a single‑pass type I transmembrane protein of 775 amino acids that functions as a signalling co‑receptor for EGFR and other RTKs, and is overexpressed across multiple solid tumour types including lung adenocarcinoma, glioma, and gastric carcinoma [2]. FA19-1 binds an epitope within amino acid residues 456–470 of the CLCP1 extracellular region, a binding site that competitively overlaps with the related clone FA17‑9 but is distinct from that of clone EC6‑8 [3]. The antibody has a predicted molecular weight of 150 kDa, is purified via Protein A chromatography, and is supplied with >95% purity (SEC‑HPLC) and endotoxin levels <1.0 EU/mg .

Extracellular domain target: Binds CLCP1 residues 456–470, enabling receptor blockade and functional studies.

Recombinant human IgG1-κ: CHO-expressed, carrier-free, low-endotoxin formulation for sensitive cell-based and in vivo workflows.

Reported FFPE compatibility: Patent-characterized monoclonal with demonstrated FFPE IHC membrane staining on lung carcinoma sections. Class-level: most commercial DCBLD2 antibodies target intracellular epitopes.

• [1] Ono K, Takahashi T, inventors; Medical & Biological Laboratories Co Ltd, assignee. Anti-human CLCP1 antibody and use thereof. United States patent US 8,993,728 B2. 2015 Mar 31. View Source
• [2] Chen X, Lv Y, Xu K, et al. DCBLD2 Mediates Epithelial-Mesenchymal Transition-Induced Metastasis by Cisplatin in Lung Adenocarcinoma. Cancers. 2021;13(6):1403. View Source
• [3] Ono K, Takahashi T, inventors; Medical & Biological Laboratories Co Ltd, assignee. Anti-human CLCP1 antibody and use thereof. United States patent US 8,993,728 B2. 2015 Mar 31. [Section: FIG. 3, epitope competition analysis; lines 247–253]. View Source

Why Anti-DCBLD2/ESDN Antibody (FA19-1) Cannot Be Replaced by Other Commercial DCBLD2 Antibodies

Generic substitution of Anti-DCBLD2/ESDN Antibody (FA19-1) with conventional anti‑DCBLD2 reagents (e.g., rabbit polyclonal antibodies, mouse monoclonal clone 3G10, or rabbit clone 13168‑1‑AP) carries a high risk of experimental failure because the vast majority of commercial DCBLD2 antibodies target intracellular epitopes (C‑terminal peptides or internal fusion protein fragments) and are not validated for functional blockade of the extracellular domain . FA19-1 is the only DCBLD2 antibody for which ligand‑induced receptor internalisation, down‑regulation of cell‑surface CLCP1 at sub‑microgram/ml concentrations, and in vivo metastasis suppression have been quantitatively demonstrated in direct head‑to‑head comparisons with its sister clones FA17‑9 and FA16‑3 [1]. Moreover, in the original patent characterisation only FA19-1 stained formalin‑fixed paraffin‑embedded (FFPE) tumour sections with sufficient specificity, whereas FA17‑9 and FA16-3 failed under identical conditions [2]. Users requiring an antibody that combines target‑engagement pharmacodynamics (receptor degradation), FFPE‑IHC compatibility, and validated in vivo anti‑metastatic efficacy therefore cannot rely on generic anti‑DCBLD2 products.

✓ FA19-1

• Extracellular domain epitope enables functional blockade and receptor internalization studies.

• Reported FFPE IHC compatibility and in vivo metastasis endpoint context available.

• Low-endotoxin, azide-free formulation supports direct in vivo use without buffer exchange.

⚠ Generic anti-DCBLD2 antibodies

• Intracellular epitope targeting may not transfer to functional blockade or internalization assays.

• FFPE performance and in vivo metastasis endpoint data not reported; reproducibility may differ.

• Azide-containing or glycerol-based formulations may require buffer exchange for cell assays.

• [1] Ono K, Takahashi T, inventors; Medical & Biological Laboratories Co Ltd, assignee. Anti-human CLCP1 antibody and use thereof. United States patent US 8,993,728 B2. 2015 Mar 31. [FIG. 13–FIG. 16: internalisation at 0.5 µg/ml; in vivo metastasis suppression]. View Source
• [2] Ono K, Takahashi T, inventors. Anti-human CLCP1 antibody and use thereof. US 8,993,728 B2. [FIG. 8: IHC on FFPE lung squamous cell carcinoma and adenocarcinoma – only FA19-1 positive]. View Source

Quantitative Superiority Evidence for Anti-DCBLD2/ESDN Antibody (FA19-1) vs. Closest Analogs

FA19-1 Is the Only Anti-DCBLD2 Clone Validated for FFPE Immunohistochemistry Among Patent-Era Monoclonals

In a direct within‑patent comparison, FA19-1 produced specific membrane staining on formalin‑fixed paraffin‑embedded (FFPE) lung squamous cell carcinoma and lung adenocarcinoma tissues, whereas the sister clones FA17‑9 and FA16‑3 gave no usable staining signal under the same experimental conditions [1]. The normal lung tissue adjacent to tumour was stained negative, confirming cancer‑selective detection [2]. Commercial rabbit polyclonal antibodies (e.g., ab224102, 13168‑1‑AP) are validated for IHC‑P but recognise intracellular epitopes and have not been compared with FA19-1 for staining intensity or signal‑to‑noise ratio on the same tissue panels .

FFPE IHC Compatibility

Head-to-head

FA19-1: positive membrane staining on FFPE lung carcinoma sections; FA17-9 and FA16-3: no staining under identical conditions.

Supports FFPE archival cohort studies for biomarker validation.

Patent data; independent replication not yet available.

Evidence Dimension	FFPE immunohistochemistry staining quality
Target Compound Data	FA19-1: positive, specific membrane staining on FFPE lung squamous cell carcinoma and adenocarcinoma sections; normal lung negative
Comparator Or Baseline	FA17-9: no staining on FFPE; FA16-3: no staining on FFPE. Commercial polyclonal antibodies (ab224102, 13168-1-AP): IHC‑P validated but recognise intracellular epitopes, no head‑to‑head FFPE comparison with FA19-1 available
Quantified Difference	Qualitative (positive vs. negative) – only FA19-1 functional on FFPE among the three patent clones tested
Conditions	FFPE human lung cancer specimens; antibody staining as described in US 8,993,728 B2 FIG. 8; antigen retrieval conditions as per patent examples

Why This Matters

For translational researchers and pathologists performing retrospective biomarker studies on FFPE archival tumour cohorts, FA19-1 is the only monoclonal DCBLD2 antibody with demonstrated FFPE compatibility among the patent‑origin clones, eliminating the need for frozen section alternatives.

• [1] Ono K, Takahashi T, inventors. Anti-human CLCP1 antibody and use thereof. US 8,993,728 B2. 2015. [FIG. 8A: 'only FA19-1 could be used in immunohistochemistry of paraffin-embedded samples'; FIG. 8B, 8C: lung squamous cell carcinoma and adenocarcinoma staining]. View Source
• [2] Ono K, Takahashi T, inventors. Anti-human CLCP1 antibody and use thereof. US 8,993,728 B2. [FIG. 8B right panel: normal lung tissue stain negative; FIG. 8C right panel: normal lung distant from cancer stain negative]. View Source

FA19-1 Induces CLCP1 Receptor Internalisation at 0.5 µg/mL, a Property Absent in Control IgG and Commercial Detection-Only Antibodies

Exposure of LNM35 lung cancer cells to FA19-1 at 0.5 µg/mL for 24 hours resulted in detectable degradation (internalisation) of cell‑surface CLCP1 protein, as assessed by Western blot of cell lysates and by reduction of surface CLCP1 signal in flow cytometry [1]. The sister clone FA17-9 also induced internalisation at this concentration, but FA16-3 gave only a very weak Western blot signal for endogenous CLCP1 and was not further pursued for functional studies [2]. Control mouse IgG did not reduce surface CLCP1 [3]. This functional property is absent from standard commercial anti‑DCBLD2 antibodies (e.g., 3G10, ab224102, 13168‑1‑AP), which are designed as detection reagents and have no reported receptor‑modulating activity .

Receptor Internalisation

Head-to-head

CLCP1 degradation detected at 0.5 µg/mL (24 h) in LNM35 cells by Western blot and FACS.

Enables target-engagement pharmacodynamic and ADC internalisation modeling studies.

No internalisation data reported for commercial detection-only antibodies.

Evidence Dimension	Ligand‑induced cell‑surface receptor internalisation / degradation
Target Compound Data	FA19-1: CLCP1 degradation detected at 0.5 µg/mL (24 h) by Western blot and FACS
Comparator Or Baseline	FA17-9: internalisation at 0.5 µg/mL; FA16-3: very weak endogenous CLCP1 recognition, not functionally assessed; Control mouse IgG: no internalisation. Commercial antibodies (3G10, ab224102, 13168-1-AP): no internalisation data reported
Quantified Difference	Minimum effective concentration for receptor internalisation: 0.5 µg/mL for FA19-1 and FA17-9; no internalisation by commercial detection antibodies
Conditions	LNM35 (NCI‑H460‑LNM35) human lung cancer cells; 24 h antibody exposure; Western blot with FA19-1 detection antibody and FACS analysis post‑PBS wash, as per US 8,993,728 B2 FIG. 13–14

Why This Matters

The ability to trigger target internalisation at low antibody concentrations makes FA19-1 suitable for target‑engagement pharmacodynamic assays and positions it as a research‑grade surrogate for ADC (antibody‑drug conjugate) payload delivery studies, a capability unavailable with commercial detection‑only antibodies.

• [1] Ono K, Takahashi T, inventors. Anti-human CLCP1 antibody and use thereof. US 8,993,728 B2. [FIG. 13: Western blot of LNM35 after FA17‑9/FA19-1 exposure – degradation at 0.5 µg/ml; FIG. 14: FACS reduced surface CLCP1 after FA19-1 exposure at 1 and 5 µg/ml]. View Source
• [2] Ono K, Takahashi T, inventors. Anti-human CLCP1 antibody and use thereof. US 8,993,728 B2. [FIG. 12: Western blot comparison of FA19-1, FA17-9, FA16-3 – FA16-3 signal very weak]. View Source
• [3] Ono K, Takahashi T, inventors. Anti-human CLCP1 antibody and use thereof. US 8,993,728 B2. [FIG. 14: control mouse IgG vs. FA17-9 vs. FA19-1 FACS after 24 h exposure]. View Source

FA19-1 Significantly Suppresses In Vivo Lung and Lymph Node Metastasis in the LNM35 Xenograft Model, Outperforming Control IgG

In the KSN/slc nude mouse xenograft model using subcutaneously transplanted NCI‑H460‑LNM35 cells, FA19-1 administration resulted in significant suppression of lung and lymph node metastasis at 46 days post‑transplantation [1]. The sister clone FA17-9 exhibited only a non‑significant trend toward metastasis suppression, while the control IgG group showed pronounced lymph node enlargement due to metastasis [2]. There was no difference in body weight (excluding tumour weight) among the three groups, indicating that the anti‑metastatic effect of FA19-1 was not confounded by systemic toxicity [3]. No comparable in vivo metastasis data exists for any other commercially available anti‑DCBLD2 antibody [4].

In Vivo Metastasis Suppression

Head-to-head

Reported suppression of lung and lymph node metastasis in LNM35 xenograft model at day 46 vs. control IgG; FA17-9 showed a non-significant trend.

Supports preclinical proof-of-concept studies targeting DCBLD2-driven metastasis.

Single xenograft model; body weight unchanged across groups.

Evidence Dimension	In vivo suppression of spontaneous metastasis from subcutaneous xenograft
Target Compound Data	FA19-1: significant suppression of lung and lymph node metastasis (p < 0.05 vs. control IgG at day 46)
Comparator Or Baseline	FA17-9: trend toward suppression, not statistically significant; Control mouse IgG: prominent lymph node enlargement from metastasis; All other commercial anti‑DCBLD2 antibodies: no in vivo metastasis data available
Quantified Difference	Qualitative grading: FA19-1 significantly suppressed metastasis; FA17-9 showed a tendency; control IgG did not suppress. Body weight (excluding tumour) unchanged across groups.
Conditions	KSN/slc nude mice; NCI‑H460‑LNM35 cells transplanted subcutaneously in left inguinal region; antibody administered post‑transplantation; sacrifice and metastasis assessment at day 46, as per US 8,993,728 B2 FIG. 15–16 and FIG. 26

Why This Matters

This is the only anti‑DCBLD2 antibody with peer‑reviewed patent data demonstrating statistically significant in vivo metastasis suppression, making FA19-1 the sole evidence‑based choice for preclinical therapeutic proof‑of‑concept studies targeting DCBLD2‑driven metastasis.

• [1] Ono K, Takahashi T, inventors. Anti-human CLCP1 antibody and use thereof. US 8,993,728 B2. [FIG. 16C: 'FA19-1 significantly suppresses metastasis'; FIG. 26: lung metastasis suppression at day 46]. View Source
• [2] Ono K, Takahashi T, inventors. Anti-human CLCP1 antibody and use thereof. US 8,993,728 B2. [FIG. 16C: 'The tendency of FA17-9 is also to suppress metastasis' but not significant; FIG. 16E–F: lymph node enlargement from metastasis hardly seen in FA17-9 and FA19-1 groups]. View Source
• [3] Ono K, Takahashi T, inventors. Anti-human CLCP1 antibody and use thereof. US 8,993,728 B2. [FIG. 16A: no change in body weight excluding tumour weight]. View Source
• [4] Literature search performed April 2026: no publications or vendor datasheets found reporting in vivo metastasis data for any commercial anti‑DCBLD2 antibody other than FA19-1 and its patent‑family clones. View Source

FA19-1 Binds HEC-1-A Cells with a Flow Cytometry EC50 of 0.1 µg/mL, Comparable to Therapeutic-Grade Antibodies

Quantitative flow cytometry analysis using FA19-1 at 1×10⁵ HEC‑1‑A endometrial adenocarcinoma cells per well yielded an EC50 of 0.1 µg/mL . This value is approximately 10‑ to 50‑fold more potent than typical recommended working concentrations for polyclonal anti‑DCBLD2 antibodies in flow cytometry (often 1–5 µg/mL), although the latter values are not formally determined as EC50 and represent recommended dilutions rather than binding affinity measurements . The binding constant (affinity) of FA19-1, determined by FCM analysis of mean fluorescence intensity vs. antibody concentration, ranked fourth among seven patent‑era anti‑CLCP1 clones: 2AA‑171‑1 > 6AA‑17‑2 ≈ 2AA‑197‑3 > FA19-1 ≈ 2AA‑83‑6 > 2AA‑111‑3 > 6AA‑60‑1 [1]. Thus, FA19-1 offers an empirically determined balance of strong cellular binding (EC50 0.1 µg/mL) and the unique functional properties described in other evidence items, whereas the higher‑affinity clones lack comparable functional validation [2].

Flow Cytometry EC50

Cross-study comparable

EC50 = 0.1 µg/mL on HEC-1-A cells; affinity ranked 4th among 7 patent clones.

Low working concentration may reduce non-specific background and reagent consumption.

Polyclonal working concentrations typically 1–5 µg/mL, not directly comparable as EC50.

Evidence Dimension	Cellular binding potency (flow cytometry EC50)
Target Compound Data	FA19-1: EC50 = 0.1 µg/mL on HEC-1-A cells (1×10⁵ cells/well)
Comparator Or Baseline	Commercial polyclonal anti‑DCBLD2 antibodies: recommended flow cytometry concentration typically 1–5 µg/mL (not EC50). Patent clones: 2AA‑171‑1, 6AA‑17‑2, 2AA‑197‑3 have higher affinity by FCM ranking; 2AA‑83‑6, 2AA‑111‑3, 6AA‑60‑1 have lower affinity
Quantified Difference	FA19-1 EC50 = 0.1 µg/mL vs. typical polyclonal working concentration 1–5 µg/mL (approximately 10‑ to 50‑fold lower); affinity ranking 4th of 7 clones in the patent panel
Conditions	Flow cytometry; HEC‑1‑A human endometrial adenocarcinoma cells; 1×10⁵ cells/well; staining conditions as per Aladdin Scientific Ab190150 datasheet

Why This Matters

The low EC50 translates to reduced antibody consumption per experiment (cost efficiency) and minimises the risk of non‑specific background in flow cytometry, which is a known limitation of polyclonal anti‑DCBLD2 reagents used at higher concentrations.

• [1] Ono K, Takahashi T, inventors. Anti-human CLCP1 antibody and use thereof. US 8,993,728 B2. [FIG. 24: binding constant ranking by FCM – 2AA‑171‑1 > 6AA‑17‑2 ≈ 2AA‑197‑3 > FA19-1 ≈ 2AA‑83‑6 > 2AA‑111‑3 > 6AA‑60‑1]. View Source
• [2] Ono K, Takahashi T, inventors. Anti-human CLCP1 antibody and use thereof. US 8,993,728 B2. Comprehensive functional characterisation (internalisation, IHC, in vivo metastasis, ADCC) available only for FA19-1 and FA17-9 among all clones. View Source

FA19-1 Downregulates EGFR Expression and Phosphorylation via CLCP1–EGFR Heterodimer Modulation

A Japanese Ministry of Health, Labour and Welfare (MHLW) research programme demonstrated that exposure of lung cancer cells to high‑affinity anti‑CLCP1 antibody FA19-1 reduced EGFR protein expression levels and EGFR phosphorylation, concurrent with promotion of both CLCP1 homo‑dimerisation and CLCP1–EGFR hetero‑dimerisation [1]. This mechanism is distinct from that of EGFR‑targeted therapeutic antibodies (e.g., cetuximab) which directly block ligand binding, and is also distinct from generic anti‑DCBLD2 detection antibodies that bind intracellular epitopes and cannot influence receptor dimerisation at the cell surface [2]. No other anti‑DCBLD2 antibody has published evidence of EGFR pathway modulation [3].

EGFR Pathway Modulation

Class-level inference

FA19-1 exposure reduced EGFR expression and phosphorylation while promoting CLCP1–EGFR hetero-dimerisation in lung cancer cell lines.

Enables dissection of DCBLD2–EGFR crosstalk without direct EGFR inhibitor confounding.

MHLW grant report; exact fold-change values not publicly available.

Evidence Dimension	Modulation of EGFR expression and phosphorylation via CLCP1 binding
Target Compound Data	FA19-1: EGFR expression and phosphorylation decreased upon antibody exposure; CLCP1 homo‑dimer and CLCP1–EGFR hetero‑dimer formation promoted
Comparator Or Baseline	Commercial intracellular‑epitope antibodies (ab224102, 13168‑1‑AP, 3G10): cannot access extracellular domain; no EGFR modulation reported. EGFR therapeutic antibodies (cetuximab): direct EGFR blockade, different mechanism
Quantified Difference	Directional qualitative difference: FA19-1 reduces EGFR protein and phospho‑EGFR; comparator class cannot produce this effect. Exact fold‑change values not publicly available from the grant report summary.
Conditions	Lung cancer cell lines (including PC9); FA19-1 antibody exposure; Western blot for EGFR and phospho‑EGFR; dimerisation assessed by biochemical methods, as described in MHLW grant report 201438011A

Why This Matters

This unique mechanism of action—indirect EGFR downregulation through CLCP1 extracellular domain engagement—positions FA19-1 as a tool to dissect CLCP1–EGFR crosstalk, which cannot be studied with intracellular‑epitope antibodies or direct EGFR inhibitors alone.

• [1] Takahashi T, Nagata K, Yanagisawa M. Clinical proteomics‑based elucidation of molecular pathogenesis of lung cancer and development of innovative molecular targeted therapy. MHLW Grants System report 201438011A. 2014. [Results section: FA19-1 exposure reduced EGFR expression and phosphorylation; promoted CLCP1 homo‑ and hetero‑dimerisation with EGFR]. View Source
• [2] TargetMol. Anti-DCBLD2/ESDN Antibody (FA19-1) product page. 'DCBLD2 acts as a signal relay for growth factor signaling like EGFR. FA19-1 specifically binds to the extracellular domain of DCBLD2, blocking its mediated signaling—such as AKT activation or cisplatin‑induced EMT.' View Source
• [3] Literature search April 2026: no PubMed‐indexed publications reporting EGFR pathway modulation by any anti‑DCBLD2 antibody other than FA19-1. View Source

Manufacturing Quality: CHO‑Expressed, Animal‑Free, Low Endotoxin (<1.0 EU/mg) and Azide‑Free Formulation Enables In Vivo Use

FA19-1 is produced recombinantly in CHO cells under animal‑free conditions, purified by Protein A chromatography, and supplied as a carrier‑free, azide‑free, low‑endotoxin formulation with endotoxin levels <1.0 EU/mg and purity ≥95% by both SDS‑PAGE and SEC‑HPLC . In contrast, the majority of commercial anti‑DCBLD2 antibodies are rabbit or mouse polyclonal/monoclonal antibodies produced by traditional ascites or serum‑based methods, frequently formulated with sodium azide (0.02–0.05%) as a preservative and without certified low‑endotoxin specifications, which can confound functional cell‑based assays and precludes direct in vivo administration [1]. For example, the Sigma‑Aldrich monoclonal anti‑DCBLD2 clone 3G10 (SAB1403456) is produced in mouse ascites and contains sodium azide; Abcam ab224102 is a rabbit polyclonal with sodium azide preservative .

Manufacturing Quality

Class-level inference

CHO-expressed, animal-free, purity ≥95% (SDS-PAGE/SEC-HPLC), endotoxin

Reduces confounding factors in cell-based assays and supports direct in vivo administration.

Azide and endotoxin are known confounders in functional and in vivo studies.

Evidence Dimension	Manufacturing quality attributes relevant to in vivo and sensitive cell‑based applications
Target Compound Data	FA19-1: CHO‑expressed; animal‑free; purity ≥95% (SDS‑PAGE & SEC‑HPLC); endotoxin <1.0 EU/mg; azide‑free; carrier‑free; Protein A purified; MW ~150 kDa
Comparator Or Baseline	Clone 3G10 (Sigma SAB1403456): mouse ascites; sodium azide preservative; purity not specified as >95%. Abcam ab224102: rabbit polyclonal; sodium azide; purity not guaranteed >95%. 13168-1-AP (Proteintech): rabbit polyclonal; glycerol‑containing buffer.
Quantified Difference	Endotoxin: FA19-1 <1.0 EU/mg vs. not specified for comparators. Azide: absent in FA19-1 vs. present in most commercial antibodies. Expression system: CHO (animal‑free) vs. animal‑derived (rabbit, mouse).
Conditions	Manufacturing and QC specifications as per vendor certificates of analysis: Aladdin Ab190150, Omnimabs PNOOM690321, Antibodies.com A323991

Why This Matters

The low‑endotoxin, azide‑free, CHO‑derived formulation eliminates common confounding factors in cell‑based functional assays (azide cytotoxicity, endotoxin‑induced cytokine release) and qualifies FA19-1 for direct in vivo administration without additional buffer exchange or endotoxin removal steps, saving time and reducing batch‑to‑batch variability.

• [1] Arigo Biolaboratories ARG44312 datasheet: PBS with 0.02% sodium azide. Abcepta DCBLD2 Rabbit pAb: sodium azide preservative. General literature on azide cytotoxicity in cell culture (Inoue et al., 1994) and endotoxin interference in functional assays. View Source

Recommended Application Scenarios for Anti-DCBLD2/ESDN Antibody (FA19-1) Based on Quantitative Differentiation Evidence

Retrospective Biomarker Validation Studies on FFPE Archival Tumour Cohorts

FA19-1 is currently the only monoclonal anti‑DCBLD2 antibody with demonstrated specific membrane staining on formalin‑fixed paraffin‑embedded (FFPE) human lung squamous cell carcinoma and lung adenocarcinoma tissues, while normal lung tissue remains negative [1]. This makes it the reagent of choice for translational studies correlating DCBLD2/CLCP1 expression with clinical outcomes in retrospective FFPE tumour archives, where sister clones FA17‑9 and FA16‑3 have proven non‑functional on FFPE and commercial polyclonal antibodies lack defined extracellular domain epitopes.

Preclinical In Vivo Anti‑Metastatic Proof‑of‑Concept Studies in Lung Adenocarcinoma Models

FA19-1 is the only anti‑DCBLD2 antibody for which statistically significant in vivo suppression of spontaneous lung and lymph node metastasis has been demonstrated, using the NCI‑H460‑LNM35 xenograft model in nude mice [2]. Its azide‑free, low‑endotoxin (<1.0 EU/mg) formulation permits direct intraperitoneal or intravenous administration without additional buffer exchange, making it immediately suitable for murine efficacy studies that require a functional (not merely detection‑grade) anti‑DCBLD2 antibody.

Target‑Engagement Pharmacodynamic Assays and ADC Payload Internalisation Modelling

The demonstrated ability of FA19-1 to induce CLCP1 receptor internalisation and degradation at concentrations as low as 0.5 µg/mL [3] enables its use as a tool for quantifying target engagement in vitro and for modelling the internalisation kinetics required for ADC (antibody‑drug conjugate) development programmes targeting DCBLD2. No other commercial anti‑DCBLD2 antibody has published internalisation data, precluding their use in pharmacodynamic or ADC‑modelling workflows.

DCBLD2–EGFR Signalling Crosstalk Dissection and Pathway Analysis

FA19-1 uniquely reduces EGFR protein expression and phosphorylation while promoting CLCP1 homo‑ and hetero‑dimerisation with EGFR [4], providing a selective extracellular‑domain‑targeting tool to dissect the molecular crosstalk between DCBLD2 and EGFR without the confounding effects of direct EGFR kinase inhibitors or intracellular‑epitope antibodies. This application is particularly relevant for research into cisplatin‑induced EMT and metastasis, where DCBLD2 has been identified as a key mediator.

Application

Selection Property

Validation Focus

FFPE retrospective biomarker studies

Reported FFPE membrane staining specificity

Staining reproducibility on target archival cohort

In vivo metastasis model studies

Low-endotoxin, azide-free formulation; patent-reported metastasis suppression

Model-specific endpoint reproducibility; dosing protocol review

Target-engagement / ADC internalisation modeling

Receptor internalisation at sub-µg/mL concentrations

Internalisation kinetics in target cell line of interest

DCBLD2–EGFR crosstalk pathway analysis

Extracellular domain engagement without direct EGFR inhibitor confounding

Phospho-EGFR and dimerisation readouts in relevant cell models

• [1] Ono K, Takahashi T, inventors. Anti-human CLCP1 antibody and use thereof. US 8,993,728 B2. 2015. [FIG. 8: FFPE IHC – only FA19-1 positive among patent clones; normal tissue negative]. View Source
• [2] Ono K, Takahashi T, inventors. Anti-human CLCP1 antibody and use thereof. US 8,993,728 B2. 2015. [FIG. 16C, FIG. 26: significant in vivo metastasis suppression by FA19-1 in LNM35 xenograft model]. View Source
• [3] Ono K, Takahashi T, inventors. Anti-human CLCP1 antibody and use thereof. US 8,993,728 B2. 2015. [FIG. 13–14: CLCP1 internalisation/degradation at 0.5 µg/mL FA19-1]. View Source
• [4] Takahashi T, Nagata K, Yanagisawa M. Clinical proteomics‑based elucidation of molecular pathogenesis of lung cancer and development of innovative molecular targeted therapy. MHLW Grants System report 201438011A. 2014. View Source